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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310

Technical Support Center: IPN60090
Dihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, handling, and use of IPN60090
dihydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action of IPN60090?

Al: IPN60090 is a potent and selective inhibitor of Glutaminase 1 (GLS-1), an enzyme that
plays a crucial role in cancer cell metabolism.[1][2] GLS-1 converts glutamine to glutamate,
which is a key step in the metabolic pathway known as glutaminolysis.[3] By inhibiting GLS-1,
IPN60090 disrupts the supply of essential metabolites derived from glutamine, thereby
impeding cancer cell proliferation and survival.[3] There are two main isoforms of glutaminase,
GLS-1 and GLS-2, and IPN60090 is highly selective for GLS-1.[1][2]

Q2: What are the recommended solvents for dissolving IPN60090 dihydrochloride?

A2: IPN60090 dihydrochloride exhibits good solubility in dimethyl sulfoxide (DMSQO) and
water. For preparing stock solutions, DMSO is a commonly used solvent. It is also soluble in
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agueous solutions, particularly at acidic pH. For in vivo studies, it is often first dissolved in
DMSO and then diluted in a suitable aqueous vehicle.

Q3: How should | store IPN60090 dihydrochloride and its solutions?

A3: The solid form of IPN60090 dihydrochloride should be stored at 4°C, sealed, and
protected from moisture and light. Stock solutions in DMSO can be stored at -20°C for up to
one year or at -80°C for up to two years.[1] To avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller volumes for single-use.

Solubility Data

The solubility of IPN60090 dihydrochloride can vary depending on the solvent and the pH of
the aqueous buffer. The following table summarizes the available solubility data.

Solvent/Buffer Concentration Remarks

DMSO =170 mg/mL (= 280.79 mM) May require sonication.
Water 100 mg/mL (165.17 mM) Requires sonication.
PBS (pH 7.4) 50 mg/mL (82.58 mM)

Phosphate Buffer (100 mM, pH

7.4 Moderate Solubility Kinetic aqueous solubility.[3]

Experimental Protocols & Methodologies

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weigh the required amount of IPN60090 dihydrochloride (Molecular Weight: 605.44 g/mol
).

Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration
of 10 mM.

Vortex or sonicate the solution until the compound is completely dissolved.

Store the stock solution in aliquots at -20°C or -80°C.
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Protocol for Preparing an Aqueous Working Solution from a DMSO Stock:

For cell-based assays, it is crucial to keep the final DMSO concentration low (typically <0.5%)
to avoid solvent-induced cytotoxicity.

Thaw a frozen aliquot of the 10 mM IPN60090 dihydrochloride stock solution in DMSO.

Serially dilute the stock solution in your desired aqueous buffer (e.g., PBS, cell culture
medium) to the final working concentration.

Ensure thorough mixing after each dilution step.

If any precipitation is observed, the final concentration may be too high for the chosen
agueous buffer. Consider further dilution.

Troubleshooting Guide
Issue 1: Difficulty dissolving IPN60090 dihydrochloride in aqueous buffers.

o Cause: IPN60090 dihydrochloride, being an amine salt, exhibits pH-dependent solubility.
Its solubility is generally higher in acidic conditions. In neutral or alkaline buffers, the free
base form may precipitate, which is less soluble.

e Solution:

o Lower the pH: Attempt to dissolve the compound in a buffer with a slightly acidic pH (e.qg.,
pH 5.0-6.5). Many amine hydrochloride salts are more soluble in acidic solutions.[4][5]

o Use a co-solvent: Prepare a concentrated stock solution in DMSO and then dilute it into
your aqueous buffer. The small amount of DMSO can help maintain solubility.

o Sonication and gentle warming: If precipitation occurs, gentle warming (e.g., to 37°C) and
sonication can aid in dissolution.[1] However, be mindful of the compound's stability under
these conditions.

Issue 2: Precipitation of the compound in the final assay medium.
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e Cause: The final concentration of IPN60090 dihydrochloride may exceed its solubility limit
in the complex biological medium, which can be influenced by proteins and other

components.
e Solution:

o Prepare fresh dilutions: Always prepare fresh dilutions of the compound for each
experiment.

o Check for visual precipitation: Visually inspect your solutions for any signs of precipitation
before use.

o Reduce final concentration: If precipitation is consistently observed, you may need to
lower the final working concentration of the compound in your assay.

Issue 3: Inconsistent experimental results.

o Cause: Inconsistent results can stem from variability in compound solubility, stability, or the
presence of impurities.

e Solution:

o Ensure complete dissolution: Before use, ensure that the compound is fully dissolved in

the stock solution.

o Use fresh, high-quality solvents: Use anhydrous, high-purity DMSO for preparing stock

solutions.

o Minimize freeze-thaw cycles: Aliquot stock solutions to avoid repeated freezing and
thawing, which can degrade the compound.

o Run appropriate controls: Include positive and negative controls in your experiments to
monitor assay performance.

Visualizations
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Mechanism of Action of IPN60090
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Caption: Signaling pathway of glutaminolysis and the inhibitory action of IPN60090.
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Experimental Workflow for Solution Preparation

Weigh IPN60090
dihydrochloride

l

Add Anhydrous DMSO

l

Vortex/Sonicate to
Completely Dissolve

10 mM Stock Solution

Aliquot and Store Dilute in Aqueous Buffer
at -20°C /-80°C to Working Concentration

Click to download full resolution via product page

Caption: Recommended workflow for preparing IPN60090 dihydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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